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molecular formula C7H11NO2 B8697733 2-(3-Cyanopropyl)-1,3-dioxolane

2-(3-Cyanopropyl)-1,3-dioxolane

Cat. No. B8697733
M. Wt: 141.17 g/mol
InChI Key: NBRSDWNELZJQTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05874427

Procedure details

To a solution of 14.5 gm (10.3 mmol) 2-(3-Cyanopropyl)-1,3-dioxolane in anhydrous ammonia and ethanol was added 5% ruthenium on aluminum oxide. The reaction mixture was hydrogenated with an initial hydrogen pressure of 100 psi at ambient temperature for 32 hours. The reaction mixture was filtered and the filtrate concentrated under reduced pressure. The residue was purified by silica gel chromatography to give 12.0 gm (80.5%) of the product.
Name
2-(3-Cyanopropyl)-1,3-dioxolane
Quantity
14.5 g
Type
reactant
Reaction Step One
Name
ammonia
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ruthenium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
product
Yield
80.5%

Identifiers

REACTION_CXSMILES
[C:1]([CH2:3][CH2:4][CH2:5][CH:6]1[O:10][CH2:9][CH2:8][O:7]1)#[N:2].[H][H]>N.C(O)C.[Ru]>[NH2:2][CH2:1][CH2:3][CH2:4][CH2:5][CH:6]1[O:10][CH2:9][CH2:8][O:7]1

Inputs

Step One
Name
2-(3-Cyanopropyl)-1,3-dioxolane
Quantity
14.5 g
Type
reactant
Smiles
C(#N)CCCC1OCCO1
Name
ammonia
Quantity
0 (± 1) mol
Type
solvent
Smiles
N
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Name
ruthenium
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ru]
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel chromatography

Outcomes

Product
Name
product
Type
product
Smiles
NCCCCC1OCCO1
Measurements
Type Value Analysis
AMOUNT: MASS 12 g
YIELD: PERCENTYIELD 80.5%
YIELD: CALCULATEDPERCENTYIELD 802.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.